Cas no 2171898-38-5 (1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol
• CAS No: 2171898-38-5
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5566120
• PubChem ID: 165593784
• Update Time: 2025-05-21

1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2171898-38-5
• EN300-1642697
• 1-[1-(hydroxymethyl)-3-methoxycyclobutyl]-4-methylcyclohexan-1-ol
• 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol

• Inchi： 1S/C13H24O3/c1-10-3-5-13(15,6-4-10)12(9-14)7-11(8-12)16-2/h10-11,14-15H,3-9H2,1-2H3
• InChI Key： ZTIFPRTZTJPFII-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CO)CC(C1)OC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol

Introduction to 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol (CAS No. 2171898-38-5)

1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol (CAS No. 2171898-38-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and cyclohexyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol is composed of a cyclobutyl ring substituted with a methoxy group and a cyclohexyl ring substituted with a methyl group and a hydroxymethyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its biological activity and potential therapeutic uses.

Recent studies have highlighted the potential of 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in the inflammatory response, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral entry and replication processes, making it a valuable lead compound for further drug development.

The pharmacokinetic properties of 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral or injectable drug. The compound's high lipophilicity allows it to cross cell membranes efficiently, enhancing its bioavailability and target tissue penetration.

In preclinical studies, 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol has demonstrated low toxicity and good safety profiles. Animal models have shown no significant adverse effects at therapeutic doses, which is a promising sign for its future clinical development. However, further studies are needed to fully evaluate its long-term safety and efficacy in human subjects.

The synthesis of 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol involves several steps, including the formation of the cyclobutyl and cyclohexyl rings and the introduction of the functional groups. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on green chemistry principles to minimize environmental impact.

In conclusion, 1-1-(hydroxymethyl)-3-methoxycyclobutyl-4-methylcyclohexan-1-ol (CAS No. 2171898-38-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with anti-inflammatory and antiviral properties, making it a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its full range of biological activities and optimize its pharmacological properties for clinical applications.